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Compound of Interest

Compound Name:
2-Bromo-1-(3-bromo-4-

nitrophenyl)ethanone

CAS No.: 56759-34-3

Cat. No.: B3037730

Get Quote

Chemical Identity: 2-Bromo-1-(3-bromo-4-nitrophenyl)ethanone CAS Registry Number:

56759-34-3 Molecular Formula: C

H

Br

NO

Molecular Weight: 322.94 g/mol Appearance: Solid (typically off-white to yellow crystalline
powder) Solubility: Soluble in organic solvents (DCM, DMSO, DMF); reacts with
water/nucleophiles.[1][2][3]

Part 1: Market Analysis (Suppliers & Pricing)
Supply Chain Overview
CAS 56759-34-3 is a specialized research chemical rather than a commodity solvent.[1][2] It is

typically manufactured on-demand or stocked in small quantities (milligram to gram scale) by

catalog suppliers focusing on organic building blocks and heterocyclic intermediates.[1][2]
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Key Suppliers & Catalog Data
The following table summarizes verified suppliers. Note that stock availability fluctuates, and

"Inquire" is common for this specific intermediate.

Supplier
Catalog
Number

Pack Size
Estimated
Price
(USD)*

Purity
Stock
Location

BLD Pharm BD748628 100 mg - 1 g ~$150 - $520 95%+
Global/USA/

CN

Ambeed A916881 1 g Inquire 95% USA

Fluorochem 56759-34-3 Custom Inquire 95%+ UK

MedBio MER20219 1 g
~$520

(¥3743)
95% China

*Prices are estimates based on 2024/2025 market data and may vary by region and bulk

volume. The high price point (~$500/g) indicates its status as a high-value intermediate or

custom synthesis product.[1][2]

Procurement Strategy
Purity Verification: Ensure the Certificate of Analysis (CoA) confirms the absence of the non-

brominated precursor (1-(3-bromo-4-nitrophenyl)ethanone), as this impurity can interfere

with subsequent cyclization reactions.[1][2]

Safety Logistics: This compound is a potent lachrymator (tear-inducing agent) and skin

irritant due to the

-haloketone moiety.[1][2] Ensure the supplier ships in compliant, sealed secondary
containment.

Part 2: Technical Application & Mechanism
Core Utility: The "Warhead" for Heterocycle Synthesis
CAS 56759-34-3 is an
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-bromoketone, a highly reactive electrophile.[1][2] Its primary value in drug development is as a
"linchpin" for constructing thiazole and imidazole scaffolds—structures ubiquitous in kinase
inhibitors and GPCR ligands.

Mechanism of Chemical Action: Hantzsch Thiazole Synthesis
The most critical reaction for this compound is the condensation with thioamides (or thioureas).

Nucleophilic Attack: The sulfur atom of the thioamide attacks the

-carbon of CAS 56759-34-3, displacing the bromide ion (S

2 reaction).[1][2]

Cyclization: The nitrogen atom of the thioamide then attacks the carbonyl carbon, followed

by dehydration (loss of water).

Result: Formation of a 2,4-disubstituted thiazole.

This pathway is essential for synthesizing libraries of kinase inhibitors where the 3-bromo-4-

nitrophenyl group serves as a core motif that can be further modified (e.g., reduction of the

nitro group to an amine for amide coupling).[1][2]

Biological Relevance: Covalent Inhibition Potential
While primarily an intermediate, the

-bromoketone motif is also a classic covalent warhead.[1][2]

Mechanism: It reacts irreversibly with nucleophilic cysteine residues in protein active sites.[2]

Application: It can be used as a probe in Activity-Based Protein Profiling (ABPP) to map

reactive cysteines in proteomes, although its high reactivity requires careful titration to avoid

non-specific labeling.[2]

Part 3: Visualization (Pathway & Workflow)
Figure 1: Synthetic Utility Pathway (Hantzsch Synthesis)
This diagram illustrates the transformation of CAS 56759-34-3 into a bioactive thiazole scaffold,

a common workflow in medicinal chemistry.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.bldpharm.com/products/1427326-90-6.html
https://www.bldpharm.com/products/56759-33-2.html
https://www.bldpharm.com/products/1427326-90-6.html
https://www.bldpharm.com/products/56759-33-2.html
https://www.bldpharm.com/products/1427326-90-6.html
https://www.bldpharm.com/products/56759-33-2.html
https://www.bldpharm.com/products/1427326-90-6.html
https://www.bldpharm.com/products/56759-33-2.html
https://www.bldpharm.com/products/56759-33-2.html
https://www.bldpharm.com/products/56759-33-2.html
https://www.bldpharm.com/products/1427326-90-6.html
https://www.bldpharm.com/products/56759-33-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3037730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CAS 56759-34-3
(Alpha-Bromoketone)

S-Alkylated
Intermediate

SN2 Attack (Sulfur)

Thiourea / Thioamide
(Nucleophile)

2-Aminothiazole
Scaffold

Cyclization & Dehydration
(-H2O, -HBr) Kinase Inhibitor

Library

Nitro Reduction &
Amide Coupling

Click to download full resolution via product page

Caption: Figure 1. The Hantzsch Thiazole Synthesis pathway utilizing CAS 56759-34-3 to

generate bioactive scaffolds.[1][2][3][4]

Figure 2: Procurement & Quality Control Workflow
Order CAS 56759-34-3
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Click to download full resolution via product page

Caption: Figure 2. Standard Operating Procedure (SOP) for the receipt and quality control of

reactive alpha-bromoketones.

Part 4: Experimental Protocols
Protocol 1: General Thiazole Synthesis (Hantzsch
Reaction)
Objective: To synthesize a 2-aminothiazole derivative using CAS 56759-34-3.[1][2][4]

Materials:

CAS 56759-34-3 (1.0 eq)[1][2][4]

Thiourea (1.1 eq)

Ethanol (Absolute)

Reflux condenser[2]

Step-by-Step Methodology:

Dissolution: In a round-bottom flask, dissolve 1.0 equivalent of CAS 56759-34-3 in absolute

ethanol (approx. 10 mL per mmol). Note: Perform in a fume hood due to lachrymatory

properties.[2]

Addition: Add 1.1 equivalents of thiourea to the solution.

Reaction: Heat the mixture to reflux (approx. 78°C) for 2–4 hours. Monitor progress via TLC

(DCM:MeOH 95:5) or LC-MS.[1][2] The starting bromoketone should disappear.

Workup: Cool the reaction to room temperature. A precipitate (the hydrobromide salt of the

thiazole) often forms.

Isolation: Filter the solid. Wash with cold ethanol.
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Neutralization: Suspend the solid in water and adjust pH to ~9 with saturated NaHCO

to liberate the free base. Extract with Ethyl Acetate.

Purification: Dry organic layer over MgSO

, filter, and concentrate. Recrystallize from Ethanol/Water if necessary.

Protocol 2: Safety & Handling (Lachrymator)
Hazard: Alpha-bromoketones are potent tear agents and skin sensitizers.[1][2]

Engineering Controls: Always handle inside a functioning chemical fume hood.

PPE: Wear double nitrile gloves, lab coat, and safety goggles.

Spill Management: Neutralize spills with a solution of 10% Sodium Thiosulfate (reacts with

the alkyl halide) and dilute ammonia before cleaning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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